4-[4-(2,4-Dimethylphenoxy)butyl]-2,6-dimethylmorpholine;oxalic acid

• IUPAC Name: 4-[4-(2,4-dimethylphenoxy)butyl]-2,6-dimethylmorpholine;oxalic acid
• InChI: InChI=1S/C18H29NO2.C2H2O4/c1-14-7-8-18(15(2)11-14)20-10-6-5-9-19-12-16(3)21-17(4)13-19;3-1(4)2(5)6/h7-8,11,16-17H,5-6,9-10,12-13H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: UXNGXRIYPRFIRM-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CCCCOC2=C(C=C(C=C2)C)C.C(=O)(C(=O)O)O
• Molecular Formula: C20H31NO6
• Molecular Weight: 381.5 g/mol

Description

4-[4-(2,4-Dimethylphenoxy)butyl]-2,6-dimethylmorpholine;oxalic acid is a complex organic compound with a unique structure that combines a morpholine ring with a dimethylphenoxybutyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(2,4-Dimethylphenoxy)butyl]-2,6-dimethylmorpholine typically involves a multi-step process. One common method is the reaction of 2,4-dimethylphenol with 1,4-dibromobutane to form 4-(2,4-dimethylphenoxy)butane. This intermediate is then reacted with 2,6-dimethylmorpholine under specific conditions to yield the desired compound. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-[4-(2,4-Dimethylphenoxy)butyl]-2,6-dimethylmorpholine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur, especially at the phenoxy group, using reagents like sodium hydride or sodium methoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Reduced derivatives with hydrogenated bonds.

Substitution: Substituted phenoxy derivatives.

Scientific Research Applications

4-[4-(2,4-Dimethylphenoxy)butyl]-2,6-dimethylmorpholine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on cellular signaling pathways and enzyme inhibition.

Medicine: Investigated for its potential therapeutic effects, including anti-cancer and anti-inflammatory properties.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-[4-(2,4-Dimethylphenoxy)butyl]-2,6-dimethylmorpholine involves its interaction with specific molecular targets and pathways. It is believed to modulate cellular signaling pathways, such as the AMP-activated protein kinase (AMPK) pathway, which regulates cellular metabolism and energy balance. Additionally, it may inhibit enzymes involved in lipid biosynthesis, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 4-[4-(2,4-Dimethylphenoxy)butyl]dipropylamine oxalate
• Diethyl [4-(2,4-dimethylphenoxy)butyl]malonate

Uniqueness

4-[4-(2,4-Dimethylphenoxy)butyl]-2,6-dimethylmorpholine is unique due to its specific combination of a morpholine ring and a dimethylphenoxybutyl group. This structure imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.